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Compound of Interest

Compound Name: 2-Methylundecanal

Cat. No.: B089849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 2-Methylundecanal
against other key aliphatic aldehydes used in the fragrance industry. By examining their

olfactory profiles, physicochemical properties, and performance metrics such as odor threshold,

substantivity, and stability, this document aims to serve as a valuable resource for professionals

in research and development. All quantitative data is summarized in comparative tables, and

detailed experimental protocols for key performance assessments are provided.

Introduction to Aliphatic Aldehydes in Perfumery
Aliphatic aldehydes are a class of organic compounds that have been instrumental in shaping

the landscape of modern perfumery since their introduction in the early 20th century.[1]

Characterized by a carbonyl functional group at the end of an alkyl chain, these molecules are

renowned for their powerful and diffusive scents.[2] They are responsible for the characteristic

"aldehydic" note, often described as waxy, soapy, and sparkling, famously showcased in iconic

fragrances like Chanel No. 5.[3] This family of molecules includes both linear (n-aldehydes) and

branched aldehydes, each contributing unique nuances to a fragrance composition.

2-Methylundecanal, also known as Aldehyde C-12 MNA (Methyl Nonyl Acetaldehyde), is a

branched-chain aldehyde that holds a prominent place in the perfumer's palette.[4] Its complex

and multifaceted odor profile distinguishes it from its linear counterparts and other aliphatic

aldehydes.
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Olfactory Profile Comparison
The olfactory character of aliphatic aldehydes is heavily influenced by their molecular structure,

including chain length and branching. While linear aldehydes often present a fatty and waxy

character that evolves with chain length, branched aldehydes like 2-Methylundecanal offer

more complex and nuanced aromas.

2-Methylundecanal possesses a rich and powerful odor profile described as herbaceous,

orange, and ambergris-like, with nutty and honey-like facets at high dilution.[3] Its scent is also

characterized by fresh, mossy, citrus, tuberose, metallic, and waxy notes. This complexity

allows it to be used not just for a classic "aldehydic" top note, but also to add warmth and

radiance to floral, woody, and amber accords.

In contrast, linear aliphatic aldehydes exhibit a more straightforward evolution of scent with

increasing carbon chain length. For instance, Octanal (C-8) is powerfully orange-like, Decanal

(C-10) has a strong orange peel aroma, and Dodecanal (C-12 Lauric) is known for its "clean

laundry" scent.[1] While powerful, they can be harsher and less nuanced than their branched

counterparts.

Quantitative Data Comparison
The performance of an aldehyde in a fragrance is determined by several key physicochemical

and sensory parameters. The following tables summarize available quantitative data for 2-
Methylundecanal and a selection of other commonly used aliphatic aldehydes.

Physicochemical Properties
These properties influence the volatility, solubility, and overall behavior of the aldehydes in a

formulation.
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Aldehyde
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Vapor
Pressure
(mmHg @
25°C)

logP (o/w)

2-

Methylund

ecanal

110-41-8 C₁₂H₂₄O 184.32 171 1.428 (est.) 4.834 (est.)

Octanal (C-

8)
124-13-0 C₈H₁₆O 128.21 171 0.63 2.8

Nonanal

(C-9)
124-19-6 C₉H₁₈O 142.24 195 0.23 3.43

Decanal

(C-10)
112-31-2 C₁₀H₂₀O 156.27 208-209 0.07 4.01

Undecanal

(C-11)
112-44-7 C₁₁H₂₂O 170.30 223 0.03 4.58

Dodecanal

(C-12

Lauric)

112-54-9 C₁₂H₂₄O 184.32 238 0.009 5.15

Data sourced from PubChem and The Good Scents Company.[4]

Performance Characteristics
Odor detection threshold indicates the potency of a fragrance molecule, while substantivity

(tenacity) measures its longevity.
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Aldehyde Odor Profile
Odor Detection
Threshold (ppb in
air)

Substantivity on
Blotter (hours)

2-Methylundecanal

Herbaceous, orange,

ambergris-like, waxy,

mossy

Not available

(qualitatively high

impact)

388

Octanal (C-8) Waxy, citrus, orange 0.17 ~12

Nonanal (C-9) Waxy, floral, citrus 0.53 ~24

Decanal (C-10) Waxy, orange peel Not available ~48

Undecanal (C-11) Floral, waxy, citrus Not available ~100

Dodecanal (C-12

Lauric)

Waxy, floral, clean

laundry
Not available >200

Odor threshold data for linear aldehydes from Cometto-Muñiz et al. Substantivity data for 2-
Methylundecanal from The Good Scents Company. Other substantivity values are estimates

based on perfumery knowledge.

Stability and Substantivity in Application
2-Methylundecanal is noted for its good stability in a variety of product bases, including soaps,

detergents, and alcohol-based fragrances.[4] Its branched structure may contribute to

increased stability against oxidation compared to some linear aldehydes. It is also described as

having good fabric substantivity, making it a valuable ingredient in laundry care products.

Linear aliphatic aldehydes can be prone to oxidation, which can lead to the formation of off-

notes.[1] Their stability is often dependent on the formulation's pH and the presence of

antioxidants. Their substantivity generally increases with chain length due to lower volatility.

Experimental Protocols
To ensure objective comparison of fragrance performance, standardized experimental

protocols are essential. Below are detailed methodologies for key experiments.
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Experimental Protocol 1: Determination of Odor
Detection Threshold via Gas Chromatography-
Olfactometry (GC-O)
Objective: To determine the lowest concentration of an aldehyde that can be detected by a

trained sensory panel.

Methodology:

Sample Preparation: Prepare a dilution series of the aldehyde in an appropriate solvent (e.g.,

ethanol).

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and

an olfactometry port.

Procedure:

Inject a sample of the highest dilution into the GC.

A trained panelist sniffs the effluent from the olfactometry port and indicates when an odor

is detected.

The process is repeated with progressively more concentrated samples.

The concentration at which 50% of the panel can detect the odor is determined as the

odor detection threshold.

Data Analysis: The results are typically expressed in parts per billion (ppb) or ng/L in the air.

Experimental Protocol 2: Evaluation of Substantivity on
Skin
Objective: To measure the longevity of an aldehyde's scent on the skin.

Methodology:

Panelists: A panel of trained sensory evaluators.
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Sample Application: A standardized amount of the aldehyde, diluted in a suitable base (e.g.,

ethanol), is applied to a designated area on the panelists' forearms.

Evaluation: Panelists evaluate the intensity of the scent at regular intervals (e.g., 0, 1, 2, 4, 6,

8, 12, 24 hours) using a labeled magnitude scale (LMS).

Data Analysis: The average intensity ratings are plotted over time to create an evaporation

curve. The time at which the intensity drops below a predetermined level is considered the

substantivity.

Experimental Protocol 3: Accelerated Stability Testing in
a Cosmetic Formulation
Objective: To assess the chemical stability of an aldehyde in a finished product under stressed

conditions.

Methodology:

Product Base: Prepare a cosmetic base (e.g., a simple lotion or hydroalcoholic solution) with

and without the aldehyde.

Storage Conditions: Store samples under various conditions to simulate aging and different

environmental exposures:

Elevated temperature (e.g., 40°C, 50°C)

Room temperature (control)

Refrigerated (e.g., 4°C)

Cyclic temperature (e.g., alternating between -10°C and 25°C)

UV light exposure

Evaluation: At specified time points (e.g., 1, 2, 4, 8, 12 weeks), samples are evaluated for

changes in:

Olfactory profile: Assessed by a trained sensory panel.
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Color and Appearance: Visual inspection.

Chemical composition: Analyzed by GC-MS to identify degradation products.

Data Analysis: Compare the results from the stressed samples to the control to determine

the stability of the aldehyde in the formulation.
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Caption: A simplified diagram of the olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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